3-Oxo-2,3-diphenylpropanenitrile
Overview
Description
3-Oxo-2,3-diphenylpropanenitrile is a chemical compound with the molecular formula C15H11NO . It has a molecular weight of 221.25 g/mol . The compound is also known by several synonyms, including Benzoylphenylacetonitrile and ACETONITRILE, BENZOYLPHENYL- .
Molecular Structure Analysis
The InChI code for 3-Oxo-2,3-diphenylpropanenitrile isInChI=1S/C15H11NO/c16-11-14 (12-7-3-1-4-8-12)15 (17)13-9-5-2-6-10-13/h1-10,14H . The Canonical SMILES is C1=CC=C (C=C1)C (C#N)C (=O)C2=CC=CC=C2 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 221.25 g/mol . It has a computed XLogP3 value of 2.7 . The compound has 0 hydrogen bond donor count and 2 hydrogen bond acceptor count . It has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are 221.084063974 g/mol . The topological polar surface area is 40.9 Ų .Scientific Research Applications
Organic Synthesis
This compound may be used in organic synthesis reactions, such as the Michael addition reaction, to produce polyfunctional δ-diketones .
Material Science
It could be involved in the development of new materials or the study of material properties .
Chemical Synthesis
3-Oxo-2,3-diphenylpropanenitrile might play a role in various chemical synthesis processes .
Chromatography
The compound could be used in chromatographic methods for separation or analysis .
Analytical Research
It may serve as a standard or reagent in analytical research to identify or quantify other compounds .
Life Sciences
In life sciences, it might be used in biochemical studies or as a precursor to bioactive molecules .
Safety and Hazards
The compound has been associated with several hazard statements, including H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
Mechanism of Action
Mode of Action
It has been used in the michael addition to linear conjugated enynones . This reaction is a regioselective addition to the double carbon-carbon bond of starting enynones .
Biochemical Pathways
The compound has been used as a reactant in organic synthesis, particularly in the formation of polyfunctional δ-diketones .
Result of Action
The result of the action of 3-Oxo-2,3-diphenylpropanenitrile is the formation of polyfunctional δ-diketones as a product of regioselective Michael addition to the double carbon-carbon bond of starting enynones . These δ-diketones have been formed as mixtures of two diastereomers .
Action Environment
The action of 3-Oxo-2,3-diphenylpropanenitrile can be influenced by various environmental factors, such as temperature and the presence of a base. For instance, the reaction with linear conjugated enynones occurs in the presence of sodium methoxide as a base in methanol at room temperature .
properties
IUPAC Name |
3-oxo-2,3-diphenylpropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO/c16-11-14(12-7-3-1-4-8-12)15(17)13-9-5-2-6-10-13/h1-10,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JATZBKSNYZHCOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C#N)C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5415-07-6 |
Source
|
| Record name | β-Oxo-α-phenylbenzenepropanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5415-07-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetonitrile, benzoylphenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005415076 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoylphenylacetonitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122780 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoylphenylacetonitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11189 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-OXO-2,3-DIPHENYL-PROPIONITRILE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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